N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide

• IUPAC Name: N-(3-methylphenyl)-N-(2-oxo-2-piperidin-1-ylethyl)acetamide
• InChI: InChI=1S/C16H22N2O2/c1-13-7-6-8-15(11-13)18(14(2)19)12-16(20)17-9-4-3-5-10-17/h6-8,11H,3-5,9-10,12H2,1-2H3
• InChI Key: GGQWKUUWHZTTBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CC(=O)N2CCCCC2)C(=O)C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide, also known as MPPO, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. MPPO is a white crystalline powder that is soluble in water and organic solvents. It is a derivative of acetamide and has a piperidine ring in its structure.

Mechanism of Action

The mechanism of action of N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine and serotonin. N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide has also been shown to improve cognitive function in animal models of neurodegenerative diseases. Additionally, N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide in lab experiments is its ability to cross the blood-brain barrier, which makes it a potential candidate for drug delivery systems targeted at the central nervous system. Another advantage is its neuroprotective and anti-inflammatory properties, which make it a potential candidate for the treatment of neurodegenerative diseases. However, one limitation of using N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide in lab experiments is its limited solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide. One area of research could be the development of new drug delivery systems using N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide as a carrier. Another area of research could be the study of N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research could be conducted on the mechanism of action of N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide and its potential interaction with other neurotransmitters and receptors.

Synthesis Methods

N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide can be synthesized through a multistep process involving the reaction of 3-methylbenzoyl chloride with piperidine, followed by the reaction of the resulting product with ethyl acetate. The final product is obtained by recrystallization of the intermediate product.

Scientific Research Applications

N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide has been studied for its potential applications in various fields of scientific research. It has shown promising results in the areas of neuroprotection, anti-inflammatory activity, and analgesic effects. N-(3-Methylphenyl)-N-(2-piperidino-2-oxoethyl)acetamide has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.